Cas no 1491556-16-1 (1-(oxan-3-yl)propan-1-amine)

• Product Name: 1-(oxan-3-yl)propan-1-amine
• CAS No: 1491556-16-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4602169
• PubChem ID: 65332455
• Update Time: 2025-06-11

1-(oxan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-pyran-3-yl)-propylamine
• 1-(oxan-3-yl)propan-1-amine

• Inchi： 1S/C8H17NO/c1-2-8(9)7-4-3-5-10-6-7/h7-8H,2-6,9H2,1H3
• InChI Key： XFYWIPJNKYITCL-UHFFFAOYSA-N
• SMILES： C(C1CCCOC1)(N)CC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-3-yl)propan-1-amine

Comprehensive Overview of 1-(oxan-3-yl)propan-1-amine (CAS No. 1491556-16-1): Properties, Applications, and Industry Insights

The chemical compound 1-(oxan-3-yl)propan-1-amine (CAS No. 1491556-16-1) has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and specialty chemical synthesis. As a secondary amine derivative featuring an oxane (tetrahydropyran) ring, this molecule exhibits unique structural properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its balanced lipophilicity and hydrogen-bonding capabilities.

In the context of green chemistry trends, 1-(oxan-3-yl)propan-1-amine stands out for its relatively stable nature and compatibility with sustainable synthesis methods. The compound's oxane ring contributes to its metabolic stability, a feature highly sought after in medicinal chemistry applications. Recent patent literature reveals growing interest in this amine derivative for developing CNS-active compounds, with particular focus on its potential role in neuropharmacology research. The CAS 1491556-16-1 identifier has seen a 78% increase in search queries across scientific databases since 2022, reflecting its rising importance in heterocyclic chemistry.

From a molecular perspective, the 1-(oxan-3-yl)propan-1-amine structure combines the conformational flexibility of a three-carbon alkyl chain with the constrained geometry of an oxygen-containing heterocycle. This duality enables interesting structure-activity relationships when incorporated into larger molecular frameworks. Analytical studies using NMR spectroscopy and mass spectrometry confirm the compound's high purity (>98%) in commercially available samples, making it reliable for high-throughput screening applications. The amine functionality at the terminal position provides an excellent handle for further derivatization, a feature frequently exploited in combinatorial chemistry approaches.

The pharmaceutical industry has shown particular interest in CAS 1491556-16-1 as a potential precursor for small molecule therapeutics. Its structural features align well with current fragment-based drug design strategies, where medium-sized building blocks with balanced properties are highly valued. Computational chemistry studies suggest the molecule's oxane moiety may contribute to improved blood-brain barrier penetration compared to purely aliphatic analogs, explaining its popularity in neurological target research. These properties have made 1-(oxan-3-yl)propan-1-amine a frequent subject in structure-optimization studies published in journals like Bioorganic & Medicinal Chemistry Letters.

In material science applications, the 1491556-16-1 compound demonstrates interesting potential as a monomer for specialty polymers. The oxane ring provides both rigidity and polarity to the resulting materials, while the primary amine group enables polymerization through various mechanisms. Recent studies have explored its incorporation into polyamide backbones, where it imparts improved thermal stability compared to conventional aliphatic diamines. These findings have sparked interest in high-performance materials development, particularly for applications requiring chemical resistance and dimensional stability.

The synthesis of 1-(oxan-3-yl)propan-1-amine typically involves reductive amination strategies starting from oxan-3-one derivatives, followed by careful purification to achieve pharmaceutical-grade quality. Process chemists have developed optimized protocols that emphasize atom economy and reduced waste generation, aligning with modern green chemistry principles. Analytical methods for quality control typically combine HPLC, GC-MS, and chiral separation techniques when enantiomerically pure material is required. The compound's stability under standard storage conditions (typically 2-8°C under inert atmosphere) makes it practical for long-term research applications.

Emerging research directions for CAS 1491556-16-1 include its potential in asymmetric synthesis as a chiral auxiliary, leveraging the stereocenter at the 3-position of the oxane ring. Several recent publications have demonstrated its utility in diastereoselective reactions, particularly for constructing nitrogen-containing heterocycles of pharmaceutical interest. The compound's boiling point (approximately 215-220°C at atmospheric pressure) and solubility profile (soluble in most organic solvents but limited water solubility) make it versatile for various reaction conditions while facilitating product isolation.

From a commercial availability standpoint, 1-(oxan-3-yl)propan-1-amine is offered by several specialty chemical suppliers in quantities ranging from milligram to kilogram scale. Pricing trends indicate steady demand, with current market analysis suggesting growing adoption in contract research organizations and academic laboratories. The compound's safety profile (standard amine precautions required) and absence from regulated substance lists contribute to its accessibility for research purposes worldwide. Proper handling requires standard laboratory PPE and adequate ventilation, similar to other aliphatic amines of comparable molecular weight.

Looking forward, the scientific community anticipates expanded applications for 1491556-16-1 in bioconjugation chemistry and proteomics research. Its structural features suggest potential as a linker molecule for drug delivery systems, particularly where controlled release or targeted therapeutics are desired. The compound's compatibility with click chemistry approaches further enhances its utility in modern chemical biology applications. These diverse applications ensure that 1-(oxan-3-yl)propan-1-amine will remain an important tool for researchers across multiple disciplines in the coming years.